Arteannuic alcohol

• Molecular Formula: C15H24O
• Molecular Weight: 220.35 g/mol
• InChI: InChI=1S/C15H24O/c1-10-4-6-13-11(2)5-7-14(12(3)9-16)15(13)8-10/h8,11,13-16H,3-7,9H2,1-2H3
• InChIKey: CZSSHKCZSDDOAH-UHFFFAOYSA-N

Arteannuic Alcohol Product Specifications

Arteannuic alcohol (syn. artemisinic alcohol, amorpha-4,11-diene-12-ol), CAS 125184-95-4, is a naturally occurring sesquiterpene alcohol that functions as a critical intermediate in the biosynthesis of the frontline antimalarial drug artemisinin [1]. This compound is characterized by a carbobicyclic octahydronaphthalene core with a primary allylic alcohol moiety and a molecular formula of C₁₅H₂₄O, corresponding to a molecular weight of 220.35 g/mol [2]. Commercially, it is primarily valued as a high-purity chemical intermediate, not as a direct therapeutic agent, and is supplied with typical specifications including ≥95% purity by HPLC .

Biosynthetic pathway intermediate for artemisinin precursor studies

Specific substrate for CYP71AV1 oxidoreductase enzymology

Chiral sesquiterpene alcohol scaffold for semi-synthesis workflows

• [1] Bertea, C. M., et al. Identification of intermediates and enzymes involved in the early steps of artemisinin biosynthesis in Artemisia annua. Planta Medica, 71(1), 40-47, 2005. DOI: 10.1055/s-2005-837749 View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 15983960, Artemisinic alcohol. Retrieved 2026-04-19. View Source

Non-Substitutable Role of Arteannuic Alcohol

The substitution of arteannuic alcohol with other sesquiterpene precursors, such as artemisinic acid or dihydroartemisinic acid, in a synthetic or biosynthetic workflow is not feasible due to their distinct and non-interchangeable chemical roles. Arteannuic alcohol is the specific, high-fidelity substrate for the enzyme artemisinic alcohol dehydrogenase (AaADH1), which catalyzes its oxidation to artemisinic aldehyde, a mandatory step in the pathway to artemisinin . Using a different precursor would require a completely different set of enzymatic or chemical conversion steps, fundamentally altering the process efficiency, yield, and the final product's purity profile [1]. The criticality of this specific intermediate is further underscored by its established use in patented, industrially relevant bioconversion processes for artemisinin production [2].

Replacement with artemisinic acid or DHA may not transfer due to absence of alcohol handle for enzymatic conversion

Downstream acids lack the specific stereochemistry and hydrophobicity profile required by CYP71AV1

The endoperoxide-containing drug substances cannot serve as biosynthetic intermediates in pathway engineering

• [1] Fu, X., et al. Metabolic Engineering of Saccharomyces cerevisiae for Enhanced Dihydroartemisinic Acid Production. Frontiers in Bioengineering and Biotechnology, 2020. DOI: 10.3389/fbioe.2020.00677 View Source
• [2] European Patent Office. EP 2324116 A4 20111228 - NUCLEOTIDE SEQUENCE ENCODING AN ALCOHOL DEHYDROGENASE FROM ARTEMISIA ANNUA AND USES THEREOF. 2011. View Source

Arteannuic Alcohol vs. In-Pathway Analogs

CYP71AV1 Substrate Specificity

Arteannuic alcohol is the direct and dedicated substrate for the enzyme artemisinic alcohol dehydrogenase (AaADH1), which catalyzes its oxidation to artemisinic aldehyde. This enzymatic step is a rate-limiting and committed step in the biosynthetic pathway, a functional role that cannot be fulfilled by artemisinic acid, which is a product of a subsequent oxidation step [1]. The industrial significance of this specificity is highlighted by the patent EP 2324116 A4, which claims methods for producing artemisinic aldehyde and downstream antimalarial precursors using AaADH1 and arteannuic alcohol [2].

CYP71AV1 Substrate Specificity

Head-to-head

Arteannuic alcohol: detected vs (+)-β-selinene: not detected

Confirmed obligate first oxygenated intermediate in the artemisinin pathway

Heterologous yeast expression of A. annua CYP71AV1

Evidence Dimension	Enzymatic Substrate Specificity
Target Compound Data	Dedicated substrate for artemisinic alcohol dehydrogenase (AaADH1)
Comparator Or Baseline	Artemisinic Acid: Not a substrate for AaADH1; requires a different enzyme (DBR2) for further processing
Quantified Difference	Qualitative difference in biosynthetic step; distinct enzyme-substrate pairing defines a unique pathway branch
Conditions	In vitro enzymatic assay and in vivo metabolic flux analysis in engineered Saccharomyces cerevisiae

Why This Matters

For researchers engineering artemisinin production, the specific use of arteannuic alcohol is non-negotiable for achieving high yields via the established AaADH1-catalyzed pathway.

• [1] Fu, X., et al. Metabolic Engineering of Saccharomyces cerevisiae for Enhanced Dihydroartemisinic Acid Production. Frontiers in Bioengineering and Biotechnology, 2020. DOI: 10.3389/fbioe.2020.00677 View Source
• [2] European Patent Office. EP 2324116 A4 20111228 - NUCLEOTIDE SEQUENCE ENCODING AN ALCOHOL DEHYDROGENASE FROM ARTEMISIA ANNUA AND USES THEREOF. 2011. View Source

ADMET Profile vs. DHA

Arteannuic alcohol exhibits greater chemical stability under storage and reaction conditions compared to its downstream oxidation product, artemisinic acid. This is a critical advantage in large-scale synthetic workflows, where decomposition or side reactions of the more labile artemisinic acid can lead to lower yields of the target artemisinin. While artemisinic acid is a direct precursor to dihydroartemisinic acid and ultimately artemisinin, its susceptibility to oxidation and polymerization presents a procurement and process engineering challenge [1]. Arteannuic alcohol, as an earlier and more stable intermediate, offers a more robust and reliable starting point for multi-step syntheses.

Predicted ADMET vs. DHA

Class-level

CYP3A4 inhibition probability 70%; oral bioavailability probability 53%

Differentiates from drug substance; supports research intermediate role

In silico admetSAR 2.0 prediction; confirm experimentally

Evidence Dimension	Comparative Chemical Stability
Target Compound Data	Relatively stable primary allylic alcohol; stored under inert gas at -20°C
Comparator Or Baseline	Artemisinic Acid: Prone to spontaneous oxidation and conversion, requiring careful handling to prevent degradation
Quantified Difference	Qualitative difference in stability based on functional group reactivity (alcohol vs. carboxylic acid)
Conditions	Standard laboratory storage and handling conditions; based on functional group chemistry and reported stability of artemisinin precursors

Why This Matters

Procurement of a more stable intermediate like arteannuic alcohol reduces the risk of material degradation, ensuring higher consistency and yield in downstream synthetic or semi-synthetic production of artemisinin.

• [1] Brown, G. D. The Biosynthesis of Artemisinin (Qinghaosu) and the Phytochemistry of Artemisia annua L. (Qinghao). Molecules, 15(11), 7603-7698, 2010. DOI: 10.3390/molecules15117603 View Source

Physical Properties vs. Acid Metabolites

Commercially available arteannuic alcohol is routinely supplied with a purity of >95%, as verified by High-Performance Liquid Chromatography (HPLC) . This high purity is essential for its use as a reference standard or as a starting material in regulated analytical method development and pharmaceutical production. In contrast, many other biosynthetic precursors, such as artemisinic acid or dihydroartemisinic acid, may be offered at varying purities and often require additional in-house purification steps before use. The defined and consistently high purity of arteannuic alcohol simplifies its integration into GMP/GLP workflows.

Physical Properties vs. Acid Metabolites

Class-level

Predicted boiling point 324.8°C ± 11.0°C

Influences separation technique selection (GC vs. HPLC)

Predicted value; experimental validation recommended

Evidence Dimension	Commercial Purity Specification
Target Compound Data	>95% (HPLC)
Comparator Or Baseline	Artemisinic Acid / Dihydroartemisinic Acid: Purity specifications often variable; may require additional purification for critical applications
Quantified Difference	Guaranteed >95% purity vs. potentially lower or undefined purity from some suppliers
Conditions	Commercially supplied compound; purity assessed by HPLC as per vendor certificate of analysis

Why This Matters

A defined, high-purity starting material reduces the need for time-consuming and costly in-house purification, accelerating research and development timelines and ensuring data reproducibility.

Arteannuic Alcohol Application Scenarios

Artemisinin Precursor Strain Engineering

Arteannuic alcohol is the optimal substrate for in vitro assays designed to study the activity and kinetics of artemisinic alcohol dehydrogenase (AaADH1) or to elucidate the early steps of artemisinin biosynthesis [1]. Its defined purity and stability ensure reproducible results in enzymatic assays, making it the preferred choice over less stable or impure precursors .

Sesquiterpene Oxidoreductase Enzymology

Due to its commercial availability at >95% purity (HPLC) and its well-defined chemical properties, arteannuic alcohol serves as a reliable reference standard for developing and validating analytical methods (e.g., HPLC, GC-MS) to detect and quantify artemisinin precursors in plant extracts or fermentation broths . This application is directly supported by its use in quality control and ANDA applications [2].

Artemisinin Semi-Synthesis

Arteannuic alcohol is a key starting material for the semi-synthesis of artemisinin and its clinically important derivatives (e.g., artesunate, artemether) [1]. Its high purity minimizes side reactions and improves overall yield, while its greater stability compared to artemisinic acid makes it a more robust and scalable intermediate for industrial chemical production [3].

Application

Selection Property

Validation Focus

Artemisinin precursor strain engineering

CYP71AV1 substrate identity

Enzyme activity and product formation validation

Sesquiterpene oxidoreductase enzymology

Defined stereochemistry and purity

Kinetic assay substrate specificity

Artemisinin semi-synthesis

Chiral building block scaffold

Stereochemical integrity and purity verification

• [1] Bertea, C. M., et al. Identification of intermediates and enzymes involved in the early steps of artemisinin biosynthesis in Artemisia annua. Planta Medica, 71(1), 40-47, 2005. DOI: 10.1055/s-2005-837749 View Source
• [2] SynZeal. Artemisinic Alcohol | 125184-95-4. Product Page. Accessed 2026-04-19. View Source
• [3] Brown, G. D. The Biosynthesis of Artemisinin (Qinghaosu) and the Phytochemistry of Artemisia annua L. (Qinghao). Molecules, 15(11), 7603-7698, 2010. DOI: 10.3390/molecules15117603 View Source